Cas no 111256-83-8 (DAPTAD)

DAPTAD structure
DAPTAD structure
Product Name:DAPTAD
CAS No:111256-83-8
MF:C10H10N4O2
MW:218.2120013237
CID:2606931
PubChem ID:57346727
Update Time:2025-04-21

DAPTAD Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(dimethylamino)phenyl]-1,2,4-triazole-3,5-dione
    • 3H-1,2,4-Triazole-3,5(4H)-dione, 4-[4-(dimethylamino)phenyl]-
    • DTXCID30671984
    • 4-[4-(DIMETHYLAMINO)PHENYL]-3H-1,2,4-TRIAZOLE-3,5(4H)-DIONE
    • 4-(4'-dimethylaminophenyl)-1,2,4-triazoline-3,5-dione
    • DTXSID10721239
    • 111256-83-8
    • 4-(4-(Dimethylamino)phenyl)-3H-1,2,4-triazole-3,5(4H)-dione
    • SCHEMBL19991720
    • DAPTAD
    • Inchi: 1S/C10H10N4O2/c1-13(2)7-3-5-8(6-4-7)14-9(15)11-12-10(14)16/h3-6H,1-2H3
    • InChI Key: AVUQGOKVXPENDG-UHFFFAOYSA-N
    • SMILES: O=C1N=NC(N1C1C=CC(=CC=1)N(C)C)=O

Computed Properties

  • Exact Mass: 218.08037557Da
  • Monoisotopic Mass: 218.08037557Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 65.3Ų

DAPTAD Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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